Cas no 22065-49-2 (2-methoxy-3-nitrobenzaldehyde)

• Product Name: 2-methoxy-3-nitrobenzaldehyde
• CAS No: 22065-49-2
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 1406981
• PubChem ID: 14081074
• Update Time: 2025-08-03

2-methoxy-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-methoxy-3-nitro-
• 2-methoxy-3-nitrobenzaldehyde
• 3-Nitro-2-methoxybenzaldehyd
• Benzaldehyde,2-methoxy-3-nitro
• 3-nitro-2-methoxybenzaldehyde
• DTXSID40555569
• AAKQPKLNAOFUBB-UHFFFAOYSA-N
• DB-134980
• 2-(Methoxy)-3-nitrobenzaldehyde
• SCHEMBL2885741
• STL367219
• 2-methoxy-3-nitro-benzaldehyde
• AKOS022060877
• 22065-49-2

• Inchi： 1S/C8H7NO4/c1-13-8-6(5-10)3-2-4-7(8)9(11)12/h2-5H,1H3
• InChI Key： AAKQPKLNAOFUBB-UHFFFAOYSA-N
• SMILES： O(C)C1C(C=O)=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.03800
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 1.93910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-methoxy-3-nitrobenzaldehyde

Benzaldehyde, 2-methoxy-3-nitro

Benzaldehyde, 2-methoxy-3-nitro (CAS No. 22065-49-2) is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound, also referred to as o-methoxy-3-nitrobenzaldehyde, is characterized by its unique molecular structure, which includes a benzene ring substituted with a methoxy group at the ortho position and a nitro group at the meta position relative to the aldehyde functional group. The combination of these substituents imparts distinct electronic and steric properties to the molecule, making it a valuable compound for both academic research and industrial applications.

The benzaldehyde core of this compound serves as a fundamental building block in organic synthesis. The presence of the methoxy and nitro groups introduces additional functionality, enabling the molecule to participate in a wide range of chemical reactions. For instance, the nitro group can act as an electron-withdrawing substituent, enhancing the electrophilic character of the aldehyde group. This makes Benzaldehyde, 2-methoxy-3-nitro particularly useful in reactions such as nucleophilic addition and condensation processes. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, including conducting polymers and metal-organic frameworks (MOFs), where its functional groups can serve as coordinating sites or reaction handles.

One of the most notable aspects of Benzaldehyde, 2-methoxy-3-nitro is its role in modern drug discovery. The compound has been extensively studied for its potential as an intermediate in the synthesis of bioactive molecules. For example, researchers have explored its use in constructing heterocyclic compounds, which are often key components of pharmaceutical agents. The methoxy group contributes to the molecule's solubility and bioavailability, while the nitro group can be converted into other functional groups (e.g., amino or hydroxyl) through reduction or substitution reactions. These transformations are critical in tailoring the compound's properties for specific therapeutic applications.

In terms of physical properties, Benzaldehyde, 2-methoxy-3-nitro exhibits a melting point of approximately 115°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various synthetic protocols. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining high yields and purity.

The synthesis of Benzaldehyde, 2-methoxy-3-nitro typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. One common approach involves the nitration of o-methoxybenzaldehyde using mixed acid systems followed by purification to isolate the desired product. Researchers have also explored alternative routes using transition metal catalysts to improve reaction efficiency and selectivity. These efforts have significantly enhanced our ability to produce this compound on both laboratory and industrial scales.

From an environmental perspective, Benzaldehyde, 2-methoxy-3-nitro has been studied for its potential role in pollution control technologies. Its ability to act as an adsorbent for heavy metal ions has been demonstrated in recent studies, where it was used to develop cost-effective materials for water purification systems. Additionally, its application as a precursor in photocatalysts has shown promise in degrading organic pollutants under UV light irradiation.

In conclusion, Benzaldehyde, 2-methoxy-3-nitro (CAS No. 22065-49-2) is a multifaceted compound with applications spanning organic synthesis, drug discovery, materials science, and environmental technology. Its unique combination of functional groups and favorable physical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and optimizations for this compound, its significance in various scientific domains is expected to grow further.